Cas no 1931-15-3 (6,6-dimethyl-1-(2-phenylethyl)-1,6-dihydro-1,3,5-triazine-2,4-diamine)

6,6-dimethyl-1-(2-phenylethyl)-1,6-dihydro-1,3,5-triazine-2,4-diamine Properties

Names and Identifiers

• 6,6-dimethyl-1-(2-phenylethyl)-1,6-dihydro-1,3,5-triazine-2,4-diamine
• 1,3,5-triazine-2,4-diamine, 1,6-dihydro-6,6-dimethyl-1-(2-phenylethyl)-
• TCMDC-125516
• CHEMBL529671
• NSC-211973
• NSC211973
• 1931-15-3
• 6,6-Dimethyl-1-(2-phenylethyl)-1,6-dihydro-1,3,5-triazine-2,4-diamine--hydrogen chloride (1/1)
• DTXSID90638816
• +Expand

• InChIKey： ACYLEIFSPIRKMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H19N5.ClH/c1-13(2)17-11(14)16-12(15)18(13)9-8-10-6-4-3-5-7-10;/h3-7H,8-9H2,1-2H3,(H4,14,15,16,17);1H
• SMILES： CC1(N=C(N=C(N1CCC2=CC=CC=C2)N)N)C.Cl

Computed Properties

• Exact Mass: 245.16427
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 281.141
• Heavy Atom Count: 19
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 80A^2

Experimental Properties

• PSA: 80
• Refractive Index: 1.623
• Boiling Point: 401.6°C at 760 mmHg
• Flash Point: 196.7°C
• Density: 1.21